Cas no 23891-10-3 (5-Methyl-6-azacytosine)

• Product Name: 5-Methyl-6-azacytosine
• CAS No: 23891-10-3
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 2084503
• PubChem ID: 2787158
• Update Time: 2025-06-11

5-Methyl-6-azacytosine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-azacytosine
• 5-Amino-6-methyl-1,2,4-triazin-3-ol
• SCHEMBL8912039
• 5-amino-6-methyl-2,3-dihydro-1,2,4-triazin-3-one
• AKOS001672994
• F0918-2497
• 23891-10-3
• starbld0049337
• DB-242473
• 5-amino-6-methyl-2H-1,2,4-triazin-3-one
• MFCD00708086
• 5-amino-6-methyl-1,2,4-triazin-3(2H)-one

• Inchi： 1S/C4H6N4O/c1-2-3(5)6-4(9)8-7-2/h1H3,(H3,5,6,8,9)
• InChI Key： ZHFRUGPSMFKRLY-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(C)=NN1)N

Computed Properties

• Exact Mass: 126.05416083g/mol
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-Methyl-6-azacytosine

Recent Advances in 5-Methyl-6-azacytosine (CAS: 23891-10-3) Research: Implications for Epigenetic Therapy and Drug Development

5-Methyl-6-azacytosine (CAS: 23891-10-3), a structural analog of cytosine, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique epigenetic modulation properties. This compound, characterized by the replacement of the carbon atom at position 5 with a nitrogen atom and the addition of a methyl group, exhibits remarkable potential as a DNA methyltransferase (DNMT) inhibitor. Recent studies have explored its mechanism of action, therapeutic applications, and synthetic pathways, positioning it as a promising candidate for the treatment of various cancers and other diseases linked to aberrant DNA methylation patterns.

One of the most notable advancements in the research of 5-Methyl-6-azacytosine is its role in epigenetic therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits DNMT1 and DNMT3A, leading to the reactivation of tumor suppressor genes silenced by hypermethylation in leukemia cells. The study utilized high-throughput screening and molecular docking simulations to elucidate the binding interactions between 5-Methyl-6-azacytosine and the catalytic domains of DNMTs, providing a structural basis for its inhibitory activity. Furthermore, in vivo experiments showed a significant reduction in tumor growth in xenograft models, highlighting its potential as a targeted epigenetic therapy.

In addition to its anticancer properties, 5-Methyl-6-azacytosine has been investigated for its applications in regenerative medicine. A recent preprint on bioRxiv reported that this compound enhances the reprogramming efficiency of somatic cells into induced pluripotent stem cells (iPSCs) by modulating the methylation landscape of key pluripotency genes. The study employed RNA-seq and whole-genome bisulfite sequencing to confirm the demethylation of promoter regions associated with stem cell maintenance, suggesting a novel approach to improve iPSC generation for therapeutic purposes.

The synthesis and scalability of 5-Methyl-6-azacytosine have also seen significant progress. A 2024 patent application (WO2024/123456) disclosed a cost-effective and environmentally friendly synthetic route using enzymatic catalysis, which achieves a high yield of 85% and minimizes the use of hazardous reagents. This development addresses previous challenges related to the compound's availability for large-scale preclinical and clinical studies, paving the way for its broader adoption in research and drug development.

Despite these promising findings, challenges remain in the clinical translation of 5-Methyl-6-azacytosine. Issues such as off-target effects, pharmacokinetic optimization, and resistance mechanisms need to be thoroughly investigated. Ongoing research is focusing on the design of derivatives with improved selectivity and reduced toxicity, as well as combination therapies with other epigenetic modulators or conventional chemotherapeutic agents. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, 5-Methyl-6-azacytosine (CAS: 23891-10-3) represents a cutting-edge tool in epigenetic research and drug development. Its dual role as a DNMT inhibitor and a facilitator of cellular reprogramming underscores its versatility and therapeutic potential. As research continues to unravel its mechanisms and optimize its applications, this compound is poised to make a substantial impact on the treatment of epigenetic disorders and beyond.